![molecular formula C9H8ClF3N2O B1458248 2-Chloro-N-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]acetamide CAS No. 1308649-80-0](/img/structure/B1458248.png)
2-Chloro-N-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]acetamide
Overview
Description
“2-Chloro-N-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]acetamide” is a chemical compound that is part of the trifluoromethylpyridine (TFMP) family . TFMP and its derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds . The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .
Synthesis Analysis
The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular weight of “this compound” is 252.62g/mol .Chemical Reactions Analysis
Trifluoromethylpyridine (TFMP) and its intermediates have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds . They explore the different synthetic methods for introducing TFMP groups within other molecules, and investigate their wide-ranging potential applications .Physical And Chemical Properties Analysis
TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .Scientific Research Applications
2-Chloro-N-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]acetamide has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, as a catalyst in organic reactions, and as a pharmaceutical. In addition, it has been used in the study of enzyme kinetics, protein folding, and the structure of DNA.
Mechanism of Action
The mechanism of action of 2-Chloro-N-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]acetamide is not fully understood. However, it is known that it binds to certain proteins, which can affect the activity of those proteins. In addition, it has been shown to interact with DNA and RNA, which can affect gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, to affect the folding of proteins, and to interfere with the transcription of DNA. In addition, it has been shown to have an anti-inflammatory effect, to reduce the growth of certain types of cancer cells, and to reduce the toxicity of certain drugs.
Advantages and Limitations for Lab Experiments
2-Chloro-N-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]acetamide has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable under a variety of conditions. In addition, it has a wide range of applications in scientific research. However, it is also important to consider the potential limitations of using this compound in laboratory experiments. It is a toxic compound, and it can be difficult to handle and store safely.
Future Directions
The potential future directions for 2-Chloro-N-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]acetamide are numerous. It could be used in the development of new pharmaceuticals and other compounds, as well as in the study of enzyme kinetics, protein folding, and gene expression. In addition, it could be used in the development of new catalysts and reagents. It could also be used to further explore its biochemical and physiological effects, as well as its potential applications in the treatment of diseases.
Properties
IUPAC Name |
2-chloro-N-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClF3N2O/c1-5-6(15-8(16)4-10)2-3-7(14-5)9(11,12)13/h2-3H,4H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXJFWTCPXGGGDJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)C(F)(F)F)NC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClF3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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